1-Chloro-2-cyclopropoxy-3-nitrobenzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Chloro-2-cyclopropoxy-3-nitrobenzene is a substituted aromatic compound featuring a chlorine atom at the 1-position, a cyclopropoxy group at the 2-position, and a nitro group at the 3-position. The cyclopropoxy group introduces steric strain due to the three-membered ring, which may influence reactivity and stability compared to linear alkoxy substituents . Nitro and chloro groups are electron-withdrawing, directing electrophilic substitution reactions to specific positions on the benzene ring .
Properties
Molecular Formula |
C9H8ClNO3 |
|---|---|
Molecular Weight |
213.62 g/mol |
IUPAC Name |
1-chloro-2-cyclopropyloxy-3-nitrobenzene |
InChI |
InChI=1S/C9H8ClNO3/c10-7-2-1-3-8(11(12)13)9(7)14-6-4-5-6/h1-3,6H,4-5H2 |
InChI Key |
GXHFOEOQFJGWSJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Biological Activity
1-Chloro-2-cyclopropoxy-3-nitrobenzene is a compound that has garnered attention for its potential biological activities, particularly as a modulator of specific receptors in the central nervous system (CNS). This article explores its biological activity, including mechanisms of action, toxicological profiles, and potential therapeutic applications.
1-Chloro-2-cyclopropoxy-3-nitrobenzene acts as a negative modulator of the GPR17 receptor, which is implicated in various physiological processes such as neuroprotection and inflammation. GPR17 has been shown to be responsive to uracil nucleotides and cysteinyl-leukotrienes (cysLTs), suggesting that modulation of this receptor could have significant implications for treating ischemic conditions in the brain, heart, and kidneys .
Acute Toxicity
The acute toxicity of 1-chloro-2-cyclopropoxy-3-nitrobenzene has been evaluated in various animal models. In studies with Sprague-Dawley rats, the median lethal dose (LD50) was determined to be approximately 560 mg/kg body weight . Symptoms of intoxication included reduced appetite, weakness, and respiratory distress, with autopsy findings revealing hemorrhagic lungs and liver damage.
Reproductive Toxicity
In male rats, systemic exposure to the compound led to adverse effects on reproductive organs at high doses. The lowest observed adverse effect level (LOAEL) was identified at 1.1 ppm during inhalation studies .
Mutagenicity
The compound exhibited weak mutagenic activity in bacterial assays but did not show significant mutagenicity in mammalian cell tests. It was noted to induce sister chromatid exchanges in vitro, although the biological relevance of this finding remains unclear .
Case Studies
Several studies have investigated the biological effects of 1-chloro-2-cyclopropoxy-3-nitrobenzene:
- Neuroprotective Effects : Research indicates that modulation of GPR17 may provide neuroprotective benefits in ischemic conditions. In vitro experiments demonstrated that compounds acting on GPR17 could reduce neuronal death under hypoxic conditions .
- Inflammatory Response : In models of inflammation, GPR17 antagonists have been shown to decrease pro-inflammatory cytokine production, suggesting that 1-chloro-2-cyclopropoxy-3-nitrobenzene might have therapeutic potential in inflammatory diseases .
Data Summary Table
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
- Applications: Intermediate in phenanthrene synthesis. Structural Note: Exhibits intramolecular C–H···Cl interactions (2.700 Å), influencing conformation . Comparison: The dichloroallyloxy group is less strained than cyclopropoxy but introduces halogen-rich reactivity.
2-Nitrochlorobenzene (CAS 88-73-3):
- Substituents: Chloro (2-position), nitro (1-position).
- Applications: Precursor for dyes and agrochemicals.
- Physical Properties: Yellow crystalline solid; melting point ~44–46°C .
- Comparison: The meta-nitro group in the target compound may alter electronic effects compared to the ortho-nitro in this analog.
- 1-(3-Chloropropoxy)-2-nitrobenzene (CAS 37576-04-8): Substituents: Chloropropoxy (3-position), nitro (2-position).
Physicochemical Properties
| Compound | CAS Number | Molecular Formula | Key Substituents | Notable Properties | Applications |
|---|---|---|---|---|---|
| 1-Chloro-2-cyclopropoxy-3-nitrobenzene | Not available | C₉H₇ClNO₃ | Cl (1), cyclopropoxy (2), NO₂ (3) | High ring strain (cyclopropoxy) | Synthetic intermediate |
| 1-(3,3-Dichloroallyloxy)-2-nitrobenzene | Not available | C₉H₆Cl₂NO₃ | Cl₂-allyloxy (2), NO₂ (2) | Intramolecular C–H···Cl interactions | Phenanthrene synthesis |
| 2-Nitrochlorobenzene | 88-73-3 | C₆H₄ClNO₂ | Cl (2), NO₂ (1) | Melting point ~44–46°C; crystalline | Dye/agrochemical precursor |
| 1-(3-Chloropropoxy)-2-nitrobenzene | 37576-04-8 | C₉H₉ClNO₃ | Cl-propoxy (3), NO₂ (2) | Stable under standard conditions | Research chemical |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
